2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid

• IUPAC Name: 2-(4-prop-2-enoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO3S/c1-2-7-17-10-5-3-9(4-6-10)12-14-11(8-18-12)13(15)16/h2-6,11-12,14H,1,7-8H2,(H,15,16)
• InChI Key: UGJSJSMUJGWMTK-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2NC(CS2)C(=O)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid (2-AOTC) is an organic compound commonly used in scientific research. It is a thiol-containing derivative of thiazolidine-4-carboxylic acid (TTCA). 2-AOTC has been used in a variety of research applications, including the synthesis of peptides, the study of enzyme mechanisms, and the development of anticancer drugs.

Scientific Research Applications

2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid has been used in a variety of scientific research applications. It has been used as a coupling agent for the synthesis of peptides, as a substrate for the study of enzyme mechanisms, and as a starting material for the synthesis of anticancer drugs. It has also been used as a reactant in the synthesis of polymers and other organic compounds.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various biological targets, such as enzymes and receptors, to exert their effects .

Mode of Action

It’s known that the compound can form a mechanical strain-adaptive solid electrolyte interphase (sei) composed of lif and polymeric species . This suggests that the compound may interact with its targets in a way that allows for adaptation to mechanical strain.

Biochemical Pathways

It’s known that the compound can form a thermally stable cathode–electrolyte interface containing s–o and s–f species . This suggests that the compound may affect pathways related to thermal stability and electrolyte interface formation.

Pharmacokinetics

The compound’s ability to form a mechanical strain-adaptive solid electrolyte interphase (sei) suggests that it may have unique distribution and metabolism properties .

Result of Action

The compound’s ability to form a mechanical strain-adaptive solid electrolyte interphase (sei) and a thermally stable cathode–electrolyte interface suggests that it may have significant effects on cellular structures and functions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid. For example, the compound’s ability to form a thermally stable cathode–electrolyte interface suggests that it may be particularly effective in high-temperature environments .

Advantages and Limitations for Lab Experiments

2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it can be used in a variety of reactions. However, it is also limited in its applications. It is not very stable and can be easily degraded, and it can react with other compounds in the reaction mixture, leading to unwanted side reactions.

Future Directions

There are several potential future directions for the use of 2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid. It could be used as a starting material for the synthesis of novel peptides and proteins with therapeutic applications. It could also be used to study the mechanisms of enzyme catalysis, as well as the development of new anticancer drugs. Additionally, it could be used as a reactant in the synthesis of polymers and other organic compounds. Finally, it could be used to study the biochemical and physiological effects of thiol-containing compounds.

Synthesis Methods

2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid is synthesized via a two-step reaction. The first step involves the reaction of 4-allyloxybenzaldehyde with thiourea to form the thioamide intermediate. This intermediate is then reacted with acetic anhydride to form this compound. This reaction can be conducted in either aqueous or organic solvent and can be catalyzed by an acid or base.